molecular formula C11H15BrO B8548291 3-(4-Bromo-3,5-dimethylphenyl)propan-1-ol

3-(4-Bromo-3,5-dimethylphenyl)propan-1-ol

Cat. No.: B8548291
M. Wt: 243.14 g/mol
InChI Key: ARKCUKKZPDIYIS-UHFFFAOYSA-N
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Description

3-(4-Bromo-3,5-dimethylphenyl)propan-1-ol is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15BrO

Molecular Weight

243.14 g/mol

IUPAC Name

3-(4-bromo-3,5-dimethylphenyl)propan-1-ol

InChI

InChI=1S/C11H15BrO/c1-8-6-10(4-3-5-13)7-9(2)11(8)12/h6-7,13H,3-5H2,1-2H3

InChI Key

ARKCUKKZPDIYIS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1Br)C)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-allyl-2-bromo-1,3-dimethylbenzene (1.0 g) is cooled to 0° C., 9-borabicyclo[3.3.1]nonane (9-BBN, 26 mL of a 0.5 M solution in tetrahydrofurane) is added dropwise and the mixture is stirred for 2 hours at room temperature. After cooling to 0° C. NaOH (6.7 mL, 4 M) and H2O2 (6.7 mL, 35%) are added dropwise. The mixture is stirred for 12 hours while warming to room temperature. Then the mixture is partitioned between brine and diethylether. The organic phase is dried (MgSO4) and concentrated. The residue is chromatographed on silica gel (cyclohexane/ethyl acetate 95:5→70:30) to give the title compound. Yield: 750 mg; LC (method 8): tR=0.28 min; Mass spectrum (ESI+): m/z=260 [M+NH4]+.
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